Cas no 1339925-33-5 (2-(methoxymethyl)-6-methylmorpholine)

• Product Name: 2-(methoxymethyl)-6-methylmorpholine
• CAS No: 1339925-33-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 4589574
• PubChem ID: 63929596
• Update Time: 2025-06-09

2-(methoxymethyl)-6-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-6-methylmorpholine
• Morpholine, 2-(methoxymethyl)-6-methyl-
• 2-(methoxymethyl)-6-methylmorpholine HCl
• 2-(Methoxymethyl)-6-methylmorpholine, mixture of diastereomers
• G69098
• DB-133884
• CS-0236261
• 1339925-33-5
• SCHEMBL19565021
• AKOS013244530
• Z1171972190
• EN300-169930

• Inchi： 1S/C7H15NO2/c1-6-3-8-4-7(10-6)5-9-2/h6-8H,3-5H2,1-2H3
• InChI Key： YJYOZGVMEGKXIU-UHFFFAOYSA-N
• SMILES： N1CC(C)OC(COC)C1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(methoxymethyl)-6-methylmorpholine

Professional Introduction to Compound with CAS No. 1339925-33-5 and Product Name: 2-(methoxymethyl)-6-methylmorpholine

2-(methoxymethyl)-6-methylmorpholine, identified by the Chemical Abstracts Service (CAS) number 1339925-33-5, is a compound of significant interest in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the morpholine class, a heterocyclic amine derivative known for its versatile applications in medicinal chemistry. The structural motif of 2-(methoxymethyl)-6-methylmorpholine incorporates both a methoxymethyl group and a methyl substituent on the morpholine ring, which contribute to its unique chemical properties and potential biological activities.

The methoxymethyl group, also known as an isopropylidene ether, introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. On the other hand, the methyl group at the 6-position of the morpholine ring further modulates the electronic distribution and steric environment of the molecule. These structural features make 2-(methoxymethyl)-6-methylmorpholine a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in morpholine derivatives due to their broad spectrum of biological activities. Morpholine-based compounds have been explored for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and inflammatory conditions. The unique structural features of 2-(methoxymethyl)-6-methylmorpholine suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in these pathologies.

One of the most compelling aspects of 2-(methoxymethyl)-6-methylmorpholine is its potential as a scaffold for developing novel therapeutic agents. The morpholine ring provides a stable core structure that can be modified to enhance specific pharmacological properties. For instance, the presence of the methoxymethyl group may facilitate hydrogen bonding interactions with biological targets, while the methyl group can influence the molecule's orientation and binding affinity. These characteristics make 2-(methoxymethyl)-6-methylmorpholine an attractive starting point for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 2-(methoxymethyl)-6-methylmorpholine to biological targets with high accuracy. These computational approaches can help identify key interactions between the compound and its target proteins or enzymes, providing valuable insights for drug design. Additionally, high-throughput screening (HTS) technologies have been employed to rapidly assess the biological activity of large libraries of compounds, including derivatives of morpholine.

The synthesis of 2-(methoxymethyl)-6-methylmorpholine presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step reactions that require careful optimization to achieve high yields and purity. However, recent developments in synthetic methodologies have made it possible to streamline these processes using more efficient and sustainable approaches. For example, catalytic methods have been explored to facilitate key transformations while minimizing waste generation.

In conclusion, 2-(methoxymethyl)-6-methylmorpholine (CAS No. 1339925-33-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like 2-(methoxymethyl)-6-methylmorpholine will play an increasingly important role in developing novel therapeutic strategies for various diseases.